Cas no 102490-02-8 (2-Naphthalenemethanol,decahydro-7-hydroxy-a,a,4a,8-tetramethyl- (9CI))

2-Naphthalenemethanol,decahydro-7-hydroxy-a,a,4a,8-tetramethyl- (9CI) structure
102490-02-8 structure
Product Name:2-Naphthalenemethanol,decahydro-7-hydroxy-a,a,4a,8-tetramethyl- (9CI)
CAS No:102490-02-8
MF:C15H28O2
MW:240.381625175476
CID:167819
PubChem ID:85157952
Update Time:2025-04-19

2-Naphthalenemethanol,decahydro-7-hydroxy-a,a,4a,8-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenemethanol,decahydro-7-hydroxy-a,a,4a,8-tetramethyl- (9CI)
    • Auberganol
    • 102490-02-8
    • 7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,5,6,7,8,8a-octahydro-1H-naphthalen-2-ol
    • CHEBI:177117
    • 2-Naphthalenemethanol, decahydro-7-hydroxy-alpha,alpha,4a,8-tetramethyl-
    • DTXSID901170974
    • Inchi: 1S/C15H28O2/c1-10-12-9-11(14(2,3)17)5-7-15(12,4)8-6-13(10)16/h10-13,16-17H,5-9H2,1-4H3
    • InChI Key: XALRSJNOMCWQJW-UHFFFAOYSA-N
    • SMILES: OC1CCC2(C)CCC(C(C)(C)O)CC2C1C

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 240.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 52.54
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